Cas no 1368885-38-4 (1-methyl-3-(2-methyloxiran-2-yl)-1H-indole)

• Product Name: 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole
• CAS No: 1368885-38-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6554341
• PubChem ID: 82468567
• Update Time: 2025-10-29

1-methyl-3-(2-methyloxiran-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole
• EN300-1846188
• 1368885-38-4

• Inchi： 1S/C12H13NO/c1-12(8-14-12)10-7-13(2)11-6-4-3-5-9(10)11/h3-7H,8H2,1-2H3
• InChI Key： AYMRCZGFDVDUHW-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.5Ų

Additional information on 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole

Introduction to 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole (CAS No. 1368885-38-4) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole, identified by the CAS number 1368885-38-4, represents a fascinating molecule in the realm of chemical biology. Its unique structural features, combining an indole core with a methyloxirane substituent, have garnered significant interest among researchers exploring novel pharmacophores and bioactive scaffolds. This introduction delves into the molecular characteristics, synthetic considerations, and particularly, its relevance to recent advancements in medicinal chemistry and drug discovery.

The indole moiety is a privileged scaffold in pharmaceutical research, renowned for its presence in numerous bioactive natural products and approved drugs. Its ability to interact with biological targets through hydrogen bonding, hydrophobic effects, and π-stacking makes it a versatile building block. In 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole, the addition of a methyloxirane group at the 3-position introduces a reactive epoxide functionality. This epoxide can serve as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

Epoxides are well-known for their reactivity in nucleophilic substitution reactions, making them valuable intermediates in organic synthesis. The presence of the methoxy group in the 2-methyloxiran-2-yl substituent not only enhances the electrophilicity of the epoxide ring but also introduces steric and electronic influences that can modulate the compound's interaction with biological targets. Such structural features are often exploited to fine-tune binding affinities and selectivity in drug design.

Recent studies have highlighted the potential of indole derivatives as modulators of various biological pathways. For instance, modifications at the 3-position of the indole ring have been shown to influence receptor binding, enzyme inhibition, and signaling pathways relevant to neurological disorders, cancer, and inflammation. The specific arrangement of atoms in 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole positions it as a promising candidate for further exploration in these areas.

The synthesis of 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole involves strategic functionalization of the indole core. While detailed synthetic routes are beyond the scope of this introduction, typical approaches may involve halogenation followed by nucleophilic substitution with an epoxide precursor. The choice of reagents and conditions is critical to achieving high yields and purity, which are essential for subsequent biological evaluation.

In the context of drug discovery, small molecules like 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole are often screened for their ability to interact with specific proteins or enzymes. High-throughput screening (HTS) technologies have enabled researchers to rapidly assess large libraries of compounds for potential bioactivity. The structural features of this compound make it an attractive candidate for such screens, particularly given its similarity to known bioactive indole derivatives.

One emerging area where 1-methyl-3-(2-methyloxiran-2-yl)-1H-indole may find utility is in the development of probes for studying protein-protein interactions (PPIs). Indole derivatives have been shown to modulate PPIs through various mechanisms, including competitive binding or allosteric modulation. The reactivity of the epoxide group allows for further derivatization into probes that can be used to dissect complex signaling networks or identify novel interactors.

Additionally, the methyloxirane substituent can be exploited for post-synthetic modifications. For example, ring-opening reactions with nucleophiles such as amines or thiols can yield amides or thioesters, respectively. These functionalities are common motifs in drug molecules and can be used to introduce further complexity or enhance solubility.

The growing interest in biodegradable polymers has also opened new avenues for indole-based compounds. The methyloxirane group can serve as a monomer unit in polymerization reactions, leading to materials with unique properties. Such polymers may find applications in drug delivery systems or as scaffolds for enzyme immobilization.

In conclusion,1-methyl-3-(2-methyloxiran-2-yl)-1H-indole (CAS No. 1368885-38-4) is a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its combination of an indole core and a reactive methyloxirane substituent offers numerous opportunities for further exploration. As research continues to uncover new applications for this compound and related derivatives,1-methyl-3-(2-methyloxiran-2-yl)-1H-indole is poised to play an important role in shaping future developments in medicinal chemistry.